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Compound of Interest

Compound Name: Canrenone-d6 (Major)

Cat. No.: B15354513 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Canrenone-d6, a deuterated analog of the aldosterone antagonist,

Canrenone. Researchers, scientists, and drug development professionals must adhere to

these procedures to ensure personnel safety and environmental compliance. Canrenone is

suspected of causing cancer and reproductive harm, may cause organ damage through

prolonged or repeated exposure, and is toxic to aquatic life with long-lasting effects. Therefore,

Canrenone-d6 should be handled as a hazardous chemical waste.

Chemical and Physical Properties
A summary of the key quantitative data for Canrenone-d6 is presented below for easy

reference.

Property Value

Molecular Formula C₂₂H₂₂D₆O₃

Molecular Weight 346.49 g/mol

Appearance Solid

Storage Temperature +4°C

Disposal Workflow
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The following diagram outlines the step-by-step process for the proper disposal of Canrenone-

d6 waste.

Waste Generation & Segregation

Containerization & Labeling

Storage & Pickup

Final Disposal

1. Identify Canrenone-d6 Waste
(Solid & Liquid)

2. Segregate from Non-Hazardous Waste

 Isolate 

3. Use Designated, Compatible
Hazardous Waste Containers

 Transfer 

4. Label Container with
'Hazardous Waste - Carcinogen' &

Contents (Canrenone-d6)

 Affix Label 

5. Store in a Designated Satellite
Accumulation Area (SAA)

 Move to 

6. Arrange for Pickup by
Environmental Health & Safety (EHS)

 Request 

7. Professional Disposal by
Licensed Facility

 Transport 
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Caption: Workflow for the safe disposal of Canrenone-d6 waste.

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the proper disposal of solid and

liquid Canrenone-d6 waste, as well as contaminated personal protective equipment (PPE).

Protocol 1: Disposal of Solid Canrenone-d6 Waste
Waste Identification: Identify solid waste containing Canrenone-d6, including unused neat

compound, contaminated labware (e.g., weigh boats, spatulas), and residue from reaction

vessels.

Segregation: At the point of generation, segregate solid Canrenone-d6 waste from all other

waste streams, including non-hazardous trash and other chemical waste.

Containerization:

Place solid Canrenone-d6 waste into a designated, leak-proof, and sealable hazardous

waste container.

The container must be compatible with the chemical properties of Canrenone-d6. A high-

density polyethylene (HDPE) container is generally suitable.

Do not overfill the container; it should be no more than 90% full to prevent spills.

Labeling:

Affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name, "Canrenone-d6," and indicate that it is a suspected

carcinogen.

Include the date when the first piece of waste was added to the container.
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Storage:

Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA).

This area should be clearly marked and under the control of laboratory personnel.

The SAA should be located in a well-ventilated area, away from ignition sources.

Disposal:

Once the container is full or waste is no longer being generated, contact your institution's

Environmental Health & Safety (EHS) department to arrange for pickup and disposal.

Do not attempt to dispose of solid Canrenone-d6 waste in the regular trash.

Protocol 2: Disposal of Liquid Canrenone-d6 Waste
Waste Identification: Identify all liquid waste containing Canrenone-d6, such as solutions

from experiments, instrument effluent, and solvent rinses of contaminated glassware.

Segregation:

Segregate liquid Canrenone-d6 waste from non-hazardous liquid waste and other

incompatible chemical waste streams.

Do not mix chlorinated and non-chlorinated solvents unless specifically permitted by your

institution's waste management guidelines.

Containerization:

Collect liquid Canrenone-d6 waste in a designated, leak-proof, and sealable hazardous

waste container with a screw-top cap.

The container material must be compatible with the solvents used. For organic solvents, a

glass or appropriate chemically resistant plastic container should be used.

Use a funnel to transfer liquid waste into the container to prevent spills.

Keep the container closed when not actively adding waste.
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Labeling:

Attach a "Hazardous Waste" label to the container.

List all chemical constituents by their full name, including solvents, and their approximate

percentages. Clearly indicate the presence of "Canrenone-d6" and its suspected

carcinogen hazard.

Note the date the container was started.

Storage:

Store the sealed and labeled container within secondary containment (e.g., a spill tray) in

a designated Satellite Accumulation Area (SAA).

Disposal:

When the container is full, arrange for its collection by your institution's EHS department.

Never dispose of liquid Canrenone-d6 waste down the drain.

Protocol 3: Disposal of Contaminated PPE and Lab
Supplies

Waste Identification: This includes items such as gloves, bench paper, and pipette tips that

are contaminated with Canrenone-d6.

Segregation: These materials must be treated as hazardous waste and segregated from

regular trash.

Containerization:

Place contaminated items in a designated, labeled, and sealed plastic bag or a lined

container specifically for solid hazardous waste.

Labeling:
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The container or bag must be clearly labeled as "Hazardous Waste" and indicate that it

contains materials contaminated with Canrenone-d6.

Disposal:

Dispose of the sealed bag or container through your institution's EHS hazardous waste

pickup service.

Disclaimer: These procedures are intended as a guide. Always consult your institution's specific

chemical hygiene plan and waste disposal guidelines. If you are unsure about a procedure,

contact your Environmental Health & Safety department for clarification.

To cite this document: BenchChem. [Proper Disposal of Canrenone-d6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15354513#canrenone-d6-major-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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